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An In-Depth Technical Guide to Antimony-123: Discovery, Properties, and Experimental

Analysis

This technical guide provides a comprehensive overview of the stable isotope Antimony-123
(¹²³Sb), intended for researchers, scientists, and professionals in drug development. The

document covers the historical discovery of antimony and its isotopes, detailed physical and

nuclear properties of Antimony-123, and the experimental protocols used for its

characterization.

Discovery and History
Antimony (symbol Sb, from the Latin stibium) has been known since ancient times. Its sulfide

mineral, stibnite (Sb₂S₃), was used as a cosmetic (kohl) in ancient Egypt as early as 3100 BC.

[1][2][3][4] While the element and its compounds have a long history, the concept of isotopes

and the identification of specific isotopic forms are much more recent scientific achievements.

The discovery of isotopes began with the work of Frederick Soddy in 1913. However, the

specific identification of Antimony-123 as a stable isotope of antimony occurred in 1922.[5]

This discovery was a result of the development of mass spectrography by Francis W. Aston,

which allowed for the separation of elements into their constituent isotopes based on their

mass-to-charge ratio.

Antimony is a pnictogen, belonging to group 15 of the periodic table, and exhibits properties of

both a metal and a non-metal (a metalloid).[1] It exists in several allotropic forms, with the

stable metallic form being a silvery, lustrous gray solid.[1][3] Naturally occurring antimony is

composed of two stable isotopes: ¹²¹Sb and ¹²³Sb.[6][7][8]
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Physical and Nuclear Properties of Antimony-123
Antimony-123 is one of the two stable isotopes of antimony. Its properties have been

determined through various analytical techniques, including mass spectrometry and nuclear

magnetic resonance spectroscopy. The key quantitative data for ¹²³Sb are summarized in the

table below.

Property Value

Natural Abundance (atom %) 42.79%[1][6][9][10][11]

Atomic Mass (Da) 122.904216[5][12]

Nuclear Spin (I) 7/2+[5][8][9]

Magnetic Dipole Moment (μ/μN) +2.5498[13]

Electric Quadrupole Moment (barn) -0.692[5]

Binding Energy per Nucleon (MeV) 8.47235887[5]

Mass Excess (MeV) -89.22781[5]

Experimental Methodologies
The precise characterization of Antimony-123 and its relative abundance requires

sophisticated analytical techniques. The following sections detail the primary experimental

protocols used in modern research.

Isotopic Analysis via MC-ICP-MS
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the state-of-

the-art method for high-precision measurement of antimony isotope ratios.[14][15][16]

Protocol:

Sample Digestion: Geological or biological samples are first digested using strong acids to

bring the antimony into an aqueous solution.
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Chromatographic Separation: A crucial step is the separation of antimony from the sample

matrix to avoid isobaric and polyatomic interferences (e.g., from Tin (Sn) and Tellurium (Te)).

[16][17] This is typically achieved using a two-step ion-exchange chromatography process.

[16]

Step 1 (Pre-concentration): The sample solution is passed through a column containing a

resin like AG 1-X4.[16]

Step 2 (Purification): The eluent containing antimony is then passed through a second

column with a different resin, such as AG 50W-X8, for final purification.[15][16]

Sample Introduction: The purified antimony solution is introduced into the ICP-MS

instrument.

Mass Analysis: The MC-ICP-MS simultaneously measures the ion beams of ¹²¹Sb and ¹²³Sb,

allowing for a precise determination of the ¹²³Sb/¹²¹Sb ratio.

Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample

bracketing technique, often combined with an internal standard (a process known as internal

normalization) using an element with known isotopic composition, such as Tin (Sn).[14][17]
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Workflow for Antimony Isotope Analysis using MC-ICP-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both stable antimony isotopes, ¹²¹Sb and ¹²³Sb, are NMR-active, although their quadrupolar

nature can lead to broad signals. ¹²³Sb NMR provides valuable information about the chemical

environment, coordination, and oxidation state of antimony in various compounds.[18][19]
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Protocol:

Sample Preparation: The antimony-containing compound is dissolved in a suitable

deuterated solvent. For solid-state NMR, the sample is packed into a rotor.

Standard Reference: A saturated sample of hexachloroantimonate(V) potassium (KSbCl₆) in

acetonitrile (CH₃CN) is commonly used as an external reference standard for chemical

shifts.[18]

Data Acquisition: The NMR spectrum is acquired on a spectrometer equipped with a

broadband probe. Due to the properties of the ¹²³Sb nucleus (spin 7/2), specific pulse

sequences may be required to obtain high-quality spectra.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce

the NMR spectrum. The chemical shifts (δ) are reported in parts per million (ppm) relative to

the reference standard.

Key Relationships and Applications
The nuclear properties of Antimony-123 are intrinsically linked and determine its behavior and

utility in various scientific applications.
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Logical Relationships of Antimony-123 Properties.

Due to its stability, Antimony-123 has several important applications:

Production of Radioisotopes: ¹²³Sb is used as a target material for the production of the

radioisotope Antimony-124 (¹²⁴Sb) through neutron capture.[20] ¹²⁴Sb is used as a source of

neutrons and in industrial tracers.[8][20] It can also be used in the production pathway for the

medical radioisotope Iodine-123 (¹²³I).[21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b576670?utm_src=pdf-body-img
https://www.benchchem.com/product/b576670?utm_src=pdf-body
https://www.benchchem.com/product/b576670?utm_src=pdf-body
https://www.buyisotope.com/antimony-123-isotope.php
https://grokipedia.com/page/Isotopes_of_antimony
https://www.buyisotope.com/antimony-123-isotope.php
https://www.webelements.com/antimony/isotopes.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geochemical and Environmental Tracing: The precise measurement of the ¹²³Sb/¹²¹Sb

isotopic ratio is a powerful tool for tracing the sources and biogeochemical pathways of

antimony contamination in the environment, for instance, from mining activities.[22][23]

Fundamental Research: As a stable isotope, it serves as a reference point in nuclear physics

research and for the characterization of synthetic radioactive antimony isotopes.[6]

Conclusion
Antimony-123, a stable isotope constituting a significant fraction of natural antimony, has been

known to science since 1922. Its distinct nuclear and physical properties are well-characterized

through advanced analytical techniques like MC-ICP-MS and NMR spectroscopy. These

experimental methods provide the foundation for its use in critical applications, from the

production of medical and industrial radioisotopes to tracing environmental contamination. A

thorough understanding of Antimony-123 is therefore essential for researchers in nuclear

chemistry, environmental science, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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